Chemical structure and properties of N-(4-Bromo-phenyl)-[1,3,5]triazine-2,4-diamine
Chemical structure and properties of N-(4-Bromo-phenyl)-[1,3,5]triazine-2,4-diamine
The following technical guide is structured as a high-level monograph for research scientists and drug development professionals. It prioritizes the specific N-substituted isomer requested (CAS 72274-25-0) while rigorously distinguishing it from its common C-substituted isomer to prevent experimental error.
Compound Class: Anilinotriazine / Heterocyclic Amine Primary CAS: 72274-25-0 (N-substituted isomer) Related Isomer: 30508-74-8 (C-substituted, 6-aryl isomer)[1]
Executive Summary
N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine is a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore for antifolate therapeutics and kinase inhibitors .[1] Unlike its C-substituted analog (benzoguanamine), the N-substituted variant presents a flexible aniline linkage that allows the bromophenyl group to adopt specific dihedral angles necessary for hydrophobic pocket occupancy in enzymes such as Dihydrofolate Reductase (DHFR) and various tyrosine kinases.[1]
This guide details the physicochemical profile, controlled synthesis, and pharmacological utility of the compound, emphasizing the distinct role of the bromine atom as a halogen-bond donor in supramolecular assembly and ligand-target binding.
Structural & Physicochemical Analysis[2][3]
Chemical Identity
The compound consists of a 1,3,5-triazine (s-triazine) core substituted at positions 2 and 4 with amine groups.[1][2] One amine is unsubstituted (-NH₂), while the other bears a 4-bromophenyl moiety.[1] (Note: Depending on tautomeric preference and nomenclature, this is often designated as N2-substituted).[1][3]
| Property | Data | Relevance |
| Molecular Formula | C₉H₈BrN₅ | Core stoichiometry.[1][4][5] |
| Molecular Weight | 266.09 g/mol | Fragment-based drug design (FBDD) compliant (<300 Da).[1] |
| LogP (Predicted) | ~1.8 - 2.1 | Moderate lipophilicity; suitable for oral bioavailability (Lipinski compliant).[1] |
| H-Bond Donors | 3-4 | High capacity for hydrogen bonding in active sites.[1] |
| H-Bond Acceptors | 3 (Ring Nitrogens) | Critical for interaction with backbone amides (e.g., Asp/Glu residues).[1] |
| Rotatable Bonds | 1 (C-N exocyclic) | Allows conformational adaptation ("Induced Fit").[1] |
| Electronic Effect | Br (σ-hole donor) | The 4-Br substituent enhances lipophilicity and enables halogen bonding.[1] |
Critical Isomer Distinction
Researchers must distinguish between the N-isomer (Target) and the C-isomer (Common Impurity/Alternate).[1]
-
Target (N-Isomer): The phenyl ring is attached to the nitrogen atom.[1] This linkage is labile to hydrolysis under strong acid and allows rotation.[1]
-
Analog (C-Isomer): The phenyl ring is attached directly to the carbon at position 6.[1] This bond is rigid and chemically inert.[1]
Synthetic Methodology (The "How")
To achieve the N-substituted product with high regioselectivity, a temperature-controlled nucleophilic substitution of cyanuric chloride is the industry-standard protocol.[1] This method exploits the decreasing reactivity of the triazine ring as chlorine atoms are replaced by amino groups.
Reaction Logic
-
Step 1 (0°C): First substitution is highly exothermic.[1] The 4-bromoaniline is introduced here to ensure mono-arylation.[1]
-
Step 2 (>60°C): The remaining chlorines are deactivated by the electron-donating anilino group.[1] Excess ammonia and heat are required to displace them.[1]
Detailed Protocol: Step-by-Step
Reagents:
-
Cyanuric Chloride (Trichloro-s-triazine)[1]
-
Ammonium Hydroxide (28-30% NH₃)[1]
-
Solvent: Acetone or THF (for solubility of cyanuric chloride)[1]
-
Base: Sodium Carbonate (Na₂CO₃) or DIPEA (to scavenge HCl)[1]
Workflow:
-
Activation: Dissolve Cyanuric Chloride (10 mmol) in Acetone (20 mL) and cool to 0–5°C in an ice bath. Critical: Maintain low temp to prevent over-substitution.
-
First Substitution: Dropwise add a solution of 4-Bromoaniline (10 mmol) and Na₂CO₃ (10 mmol) in acetone/water. Stir at 0–5°C for 2 hours.[1] Monitor by TLC (disappearance of starting material).
-
Intermediate: 2,4-dichloro-6-(4-bromoanilino)-1,3,5-triazine.[1]
-
-
Amination: Add excess Ammonium Hydroxide (50 mmol) to the reaction vessel.
-
Cyclization/Completion: Slowly raise the temperature to reflux (approx. 60–70°C) . Stir for 4–6 hours. The electron-rich nature of the first substituent makes the ring less electrophilic, requiring thermal energy to drive the displacement of the final two chlorines.
-
Work-up: Pour the reaction mixture into ice-cold water. The product will precipitate as a white/off-white solid.[1]
-
Purification: Filter the solid. Wash with water (to remove salts) and cold ethanol.[1] Recrystallize from DMF/Ethanol if necessary.[1]
Synthetic Pathway Visualization
Figure 1: Temperature-controlled nucleophilic substitution pathway for regioselective synthesis.
Pharmacological & Functional Profile[1]
Mechanism of Action (Medicinal)
This compound acts as a Type II pharmacophore for kinase and folate pathway inhibition.[1]
-
DHFR Inhibition: The 2,4-diamino-triazine motif is a bioisostere of the pteridine ring in folic acid.[1] It binds to the active site of Dihydrofolate Reductase (DHFR) via a "pincer" hydrogen bond network with Asp27 (in bacterial DHFR) or Glu30 (in human DHFR).[1]
-
Halogen Bonding (The Br Effect): The 4-Bromo substituent is not merely lipophilic.[1] It creates a "sigma-hole" (region of positive electrostatic potential) at the tip of the bromine atom.[1] This allows it to form a directed halogen bond with backbone carbonyl oxygens in the target protein, increasing potency by 5–10x compared to the chloro- or unsubstituted analogs.
Material Science Applications
Beyond drugs, this molecule is a "Tecton" in supramolecular chemistry.
-
Janus-Face Assembly: The triazine face presents a D-A-D (Donor-Acceptor-Donor) hydrogen bonding array.[1]
-
Self-Assembly: It forms rossette-like structures or linear tapes in the solid state, stabilized by
stacking of the phenyl rings and N-H...N hydrogen bonds.[1]
Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed:
| Method | Expected Signature | Diagnostic Value |
| ¹H NMR (DMSO-d₆) | Singlet ~6.5 ppm (4H, broad, -NH₂) | Confirms presence of primary amines.[1] |
| ¹H NMR (DMSO-d₆) | Doublets ~7.4 & 7.6 ppm (AA'BB' system) | Confirms para-substituted phenyl ring.[1] |
| ¹H NMR (DMSO-d₆) | Singlet ~9.0 ppm (1H, -NH-Ar) | Confirms the N-linkage (distinct from C-linked).[1] |
| ¹³C NMR | ~166-168 ppm (Triazine Carbons) | Characteristic of diamino-triazine core.[1] |
| Mass Spec (ESI) | M+ and (M+2)+ peaks of equal intensity | Definitive proof of Bromine presence (⁷⁹Br/⁸¹Br isotopes).[1] |
References
-
Review of Triazine Synthesis: Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines and their biological activities. ResearchGate.[1][7]
-
Specific Isomer Data (N-linked): N2-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine CAS 72274-25-0 Data Sheet.[1] BLD Pharm.[1][8]
-
Specific Isomer Data (C-linked - for comparison): 2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine CAS 30508-74-8.[1][4][9] Chem-Impex.[1]
-
Biological Context (Anticancer): 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling.[1][2][10] Royal Society of Chemistry.[1]
-
Bromine Reactivity: 4-Bromoaniline Properties and Reactivity. Wikipedia/ChemicalBook.[1]
Sources
- 1. 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine | C21H12Br3N3 | CID 35224 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. A closer look at N2,6-substituted 1,3,5-triazine-2,4-diamines: Advances in synthesis and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. chemazone.com [chemazone.com]
- 5. US6388135B1 - Preparation of 4-bromoaniline derivatives - Google Patents [patents.google.com]
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- 7. researchgate.net [researchgate.net]
- 8. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
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